Cas no 1804884-41-0 (3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide)
3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide
-
- Inchi: 1S/C7H5Br2F2NO3S/c8-3-1-2-4(16(12,13)14)6(5(3)9)15-7(10)11/h1-2,7H,(H2,12,13,14)
- InChI Key: ULCQPRZLUGXUQL-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1OC(F)F)S(N)(=O)=O)Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 335
- XLogP3: 2.8
- Topological Polar Surface Area: 77.8
3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025548-250mg |
3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide |
1804884-41-0 | 97% | 250mg |
499.20 USD | 2021-06-24 | |
| Alichem | A013025548-500mg |
3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide |
1804884-41-0 | 97% | 500mg |
863.90 USD | 2021-06-24 | |
| Alichem | A013025548-1g |
3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide |
1804884-41-0 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide
3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide: A Comprehensive Overview
The compound 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide (CAS No. 1804884-41-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine-substituted benzene ring and a difluoromethoxy group, along with a sulfonamide functional group. The combination of these groups makes it a versatile molecule with diverse applications.
Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids and amides. The presence of bromine atoms at the 3 and 4 positions of the benzene ring suggests that this compound may exhibit unique electronic properties, potentially influencing its reactivity and biological activity. Additionally, the difluoromethoxy group at position 2 introduces fluorine atoms, which are known to enhance lipophilicity and improve drug-like properties such as absorption and permeability.
One of the most promising areas of research involving 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide is its potential application in medicinal chemistry. The sulfonamide group is known to form strong hydrogen bonds, which can be critical for interactions with biological targets such as enzymes or receptors. Recent advancements in computational chemistry have allowed researchers to model the binding interactions of this compound with various protein targets, providing insights into its potential therapeutic applications.
Moreover, the bromine atoms in the molecule may play a role in modulating the electronic environment of the benzene ring, potentially affecting its reactivity in chemical reactions. This makes 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide an interesting candidate for exploring regioselective substitution reactions or as a building block in synthesizing more complex molecules. The incorporation of fluorine atoms further adds complexity to its structure, making it a valuable tool for studying fluorinated compounds in medicinal chemistry.
Another area of interest is the synthesis and characterization of this compound. Researchers have developed efficient synthetic routes to prepare 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide, often utilizing coupling reactions or nucleophilic aromatic substitution strategies. These methods not only highlight the versatility of the molecule but also pave the way for large-scale production if required for industrial applications.
In terms of biological activity, preliminary studies suggest that 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide may exhibit anti-inflammatory or anti-proliferative effects. These findings are supported by in vitro assays where the compound demonstrated moderate activity against certain enzymes or cell lines. However, further research is needed to fully understand its pharmacokinetic profile and safety profile before it can be considered for clinical applications.
The structural uniqueness of 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide also makes it an attractive candidate for materials science applications. For instance, its ability to form stable amide bonds could be exploited in designing novel polymers or coatings with specific functional properties. Additionally, the presence of fluorine atoms may contribute to thermal stability or resistance to environmental factors, making it suitable for high-performance materials.
In conclusion, 3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide (CAS No. 1804884-41-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure combines functional groups that offer both chemical versatility and biological relevance. As research continues to uncover its properties and applications, this compound is poised to make meaningful contributions to fields ranging from drug discovery to materials science.
1804884-41-0 (3,4-Dibromo-2-(difluoromethoxy)benzenesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)